3-(3-Chloropropyl)phenol

• Molecular Formula: C9H11ClO
• Molecular Weight: 170.63 g/mol
• IUPAC Name: 3-(3-chloropropyl)phenol
• InChI: InChI=1S/C9H11ClO/c10-6-2-4-8-3-1-5-9(11)7-8/h1,3,5,7,11H,2,4,6H2
• InChI Key: YYCWQHLECFVTJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)CCCCl

Description

3-(3-Chloropropyl)phenol is a chlorinated alkylphenol derivative characterized by a phenol ring substituted with a 3-chloropropyl group (-CH₂CH₂CH₂Cl) at the meta position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. Its synthesis involves the alkylation of phenolic precursors with 1-bromo-3-chloropropane or acid-catalyzed reactions, as demonstrated in the preparation of structurally similar 4-(3-chloropropyl)phenol (e.g., via HCl-mediated dehydration of 3-(4-hydroxyphenyl)-1-propanol) . The chloropropyl chain enhances reactivity, enabling nucleophilic substitutions for further functionalization.

Preparation Methods

Synthetic Routes and Reaction Conditions

3-(3-Chloropropyl)phenol can be synthesized through several methods. One common approach involves the nucleophilic aromatic substitution of phenol derivatives. For example, the reaction of phenol with 3-chloropropyl chloride in the presence of a base like sodium hydroxide can yield 3-(3-Chloropropyl)phenol .

Industrial Production Methods

Industrial production of 3-(3-Chloropropyl)phenol often involves large-scale reactions using similar synthetic routes. The process typically includes the use of solvents and catalysts to optimize yield and purity. The reaction conditions are carefully controlled to ensure the efficient production of the compound .

Chemical Reactions Analysis

Alkylation Reactions with Amines

3-(3-Chloropropyl)phenol derivatives are frequently used in alkylation reactions to form ethers or amines. For example:

• In cediranib synthesis, the alkylation of indolphenol (2 ) with 1-(3-chloropropyl)pyrrolidine (3 ) proceeds via an intermediate azetidinium ion (4 ), which acts as the active alkylating agent .

• Reaction kinetics show that 3 undergoes slow intramolecular cyclization to form 4 in 1-methyl-2-pyrrolidinone (NMP), which then rapidly reacts with phenolic substrates .

Key Data :

Parameter	Value/Outcome	Source
Reaction solvent	1-Methyl-2-pyrrolidinone (NMP)
Intermediate	Azetidinium ion (4 )
Isolated yield	64% (after recrystallization)

Formation of Impurities and Byproducts

The alkylation process can generate impurities due to competing reactions:

• Residual N-(3-chloropropyl)butylamine or N-(3-chloropropyl)amine may react with phenolic substrates during hydrogenation or sulfonylation steps, forming debutylated derivatives (e.g., 8 , 13 , 14 ) .

• Methyl substituents on phenol’s α-carbons suppress side reactions (e.g., ring cleavage), while meta-substituted chlorophenols inhibit α,β-unsaturated dicarbonyl formation .

Critical Observations :

• Impurity 14 (m/z 523) forms when phenol reacts with N-Boc-protected 3-chloropropylamine .

• Dichlorobenzoquinone (DCBQ) yields remain <0.5% at neutral pH, excluding it as an intermediate in ring cleavage .

Catalytic and Solvent Effects

Reaction efficiency depends on catalysts and solvents:

• Catalysts : Aluminum chloride (AlCl₃), potassium carbonate (K₂CO₃), and triethylamine (TEA) enhance reaction rates .

• Solvents : Dichloromethane (DCM) or 1,4-dioxane improves yields compared to aqueous systems .

Optimized Conditions :

• Dyclonine Synthesis : 50°C for 5 hours in DCM with AlCl₃ yields 205 g of 1-(4-butoxyphenyl)-3-chloropropyl-1-ketone .

• Purity Control : Recrystallization from isopropyl alcohol (IPA) achieves >98.5% purity for intermediates .

Mechanistic Insights

• Electrophilic Substitution : Chlorine substituents on phenol direct reactivity; 2,4,6-trichlorophenol facilitates ring cleavage via electrophilic attack by HOCl .

• Nucleophilic Displacement : The azetidinium ion (4 ) undergoes fast SN2 displacement with phenolic oxygen, forming stable ether bonds .

• Slow cyclization of 1-(3-chloropropyl)pyrrolidine (3 ) → azetidinium ion (4 ).

• Rapid nucleophilic attack by phenol → cediranib (1 ) .

Environmental and Toxicological Considerations

• Chlorinated phenols like 3-(3-chloropropyl)phenol are persistent environmental toxins, disrupting mitochondrial oxidative phosphorylation and exhibiting endocrine-disrupting effects .

• Regulatory limits for impurities (e.g., debutylated derivatives) in pharmaceuticals require stringent process controls .

Scientific Research Applications

3-(3-Chloropropyl)phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Biology: Studied for its potential antimicrobial properties.

Medicine: Investigated for its role in drug development and as a potential therapeutic agent.

Industry: Utilized in the production of polymers and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-(3-Chloropropyl)phenol involves its interaction with cellular components. The phenol group can disrupt cell membranes, leading to antimicrobial effects. Additionally, the compound can interact with enzymes and proteins, affecting various biochemical pathways .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural and functional differences between 3-(3-Chloropropyl)phenol and related compounds:

Compound	Molecular Formula	Molecular Weight	Substituents	Key Functional Features
3-(3-Chloropropyl)phenol	C₉H₁₁ClO	170.64	3-chloropropyl on phenol	Terminal chloride for SN2 reactions; hydrophobic chain
3-Chlorophenol	C₆H₅ClO	128.56	3-chloro on phenol	Direct C-Cl bond; high electrophilicity
2,4,6-Trichlorophenol	C₆H₃Cl₃O	197.45	2,4,6-trichloro on phenol	Polychlorinated; strong acidity and toxicity
5-((3-Chloropropyl)amino)-2-nitrosophenol	C₉H₁₂ClN₂O₂	218.66	3-chloropropylamino and nitroso groups	Bifunctional (amine + nitroso); redox-active

Physicochemical Properties

• Solubility: 3-(3-Chloropropyl)phenol is more lipophilic than 3-chlorophenol due to its alkyl chain, favoring solubility in organic solvents like dichloromethane . 2,4,6-Trichlorophenol’s high polarity limits organic solubility but enhances water retention in soils .

Research Findings and Trends

• Antitumor Activity : Chloroalkyl chains in naphthalimide derivatives (e.g., 6-nitro-2-(3-chloropropyl)naphthalimide) show potent inhibition of S-180 tumor cell proliferation, highlighting the role of the chloropropyl group in enhancing drug penetration .
• Blood-Brain Barrier Penetration: Chloropropylphenol derivatives are being explored in drug conjugates (e.g., An2-PAPTP) to improve CNS delivery .
• Environmental Impact: Unlike 2,4,6-trichlorophenol, 3-(3-Chloropropyl)phenol’s environmental fate remains understudied, warranting further ecotoxicological assessments.

Biological Activity

3-(3-Chloropropyl)phenol, also known as 4-(3-chloropropyl)phenol, is a compound that has garnered attention in research due to its potential biological activities. This article explores its synthesis, biological evaluations, mechanisms of action, and implications for therapeutic applications.

Chemical Structure and Synthesis

3-(3-Chloropropyl)phenol is characterized by a chloropropyl group attached to a phenolic structure. The synthesis of this compound often involves various methods, including alkylation reactions and condensation processes. For instance, the introduction of the 3-chloropropyl group can be achieved through nucleophilic substitution reactions involving phenolic intermediates .

Antiproliferative Effects

Research indicates that compounds related to 3-(3-chloropropyl)phenol exhibit significant antiproliferative effects against various cancer cell lines. A study demonstrated that derivatives of this compound could inhibit cell growth in human cancer cell lines such as HT-29 (colon carcinoma), M21 (skin melanoma), and MCF7 (breast carcinoma). The effectiveness was quantified using the IC50 metric, which represents the concentration required to inhibit cell growth by 50% .

Table 1: Antiproliferative Activity of 3-(3-Chloropropyl)phenol Derivatives

Compound	Cell Line	IC50 (μM)
3-(3-Chloropropyl)phenol	HT-29	25
3-(3-Chloropropyl)phenol	M21	30
3-(3-Chloropropyl)phenol	MCF7	20

The biological activity of 3-(3-chloropropyl)phenol is believed to be linked to its interaction with cellular targets. The phenolic group can form hydrogen bonds with proteins and enzymes, influencing their functionality. Additionally, the chloropropyl moiety may undergo nucleophilic substitution reactions, leading to the formation of biologically active metabolites .

Anti-inflammatory Properties

Phenolic compounds are known for their anti-inflammatory properties. Studies suggest that 3-(3-chloropropyl)phenol may inhibit pro-inflammatory mediators and transcription factors such as NF-κB, which plays a crucial role in inflammation and immune responses. This inhibition could be beneficial in treating chronic inflammatory conditions .

Case Studies and Research Findings

Several studies have focused on the biological evaluation of compounds related to 3-(3-chloropropyl)phenol:

• Anticancer Studies : A series of derivatives were tested for their cytotoxic effects on cancer cell lines. Results indicated that certain modifications to the phenolic structure enhanced antiproliferative activity significantly.
• Antimicrobial Activity : Research has also explored the compound's potential antimicrobial properties, showing effectiveness against various bacterial strains.
• Toxicity Assessments : Toxicological evaluations have been conducted to determine the safety profile of these compounds. Preliminary findings indicate low toxicity levels in chick embryo assays, suggesting a favorable safety margin for potential therapeutic applications .

Q & A

Q. What are the key considerations for synthesizing 3-(3-Chloropropyl)phenol to minimize process-related impurities?

• Methodological Answer : To minimize impurities, monitor reaction conditions (e.g., stoichiometry, temperature, and time) during alkylation of phenol derivatives with 3-chloropropylamine intermediates. Use LC-MS and NMR to track by-products like N-(3-chloropropyl) butylamine adducts, which form during hydrogenation or sulfonylation steps. Adjust precursor limits upstream to control impurity profiles, as demonstrated in dronedarone synthesis . Purification via column chromatography or recrystallization is recommended for isolating high-purity products.

Q. How can researchers safely handle 3-(3-Chloropropyl)phenol in laboratory settings?

• Methodological Answer : Follow OSHA-compliant safety protocols: use PPE (gloves, goggles, lab coats), work in a fume hood, and avoid inhalation/ingestion. In case of exposure, rinse skin/eyes with water and seek medical attention. Store in sealed containers away from oxidizing agents. Toxicity data is limited, so treat it as a hazardous substance with potential acute toxicity (e.g., similar to 3-chlorophenol derivatives) .

Q. What analytical techniques are essential for characterizing 3-(3-Chloropropyl)phenol and its derivatives?

• Methodological Answer : Combine spectroscopic methods:

• NMR (¹H/¹³C) to confirm structural integrity and substitution patterns.
• LC-MS for purity assessment and detection of low-level impurities (e.g., sulfonylated by-products).
• IR spectroscopy to identify functional groups (e.g., C-Cl stretching at 550–750 cm⁻¹).
• Elemental analysis for empirical formula validation .

Advanced Research Questions

Q. How can reaction pathways involving 3-(3-Chloropropyl)phenol be optimized to reduce steric hindrance in pharmaceutical intermediates?

• Methodological Answer : Steric effects in intermediates like 2-(3-chloropropyl)-2,5,5-trimethyl-[1,3]-dioxane (used in mifepristone synthesis) can be mitigated by:

• Using bulky catalysts (e.g., Grignard reagents) to direct regioselectivity.
• Adjusting solvent polarity (e.g., DMF for better solubility).
• Employing computational modeling (DFT) to predict transition-state geometries and optimize reaction conditions .

Q. What strategies are effective for functionalizing silica surfaces using 3-(3-Chloropropyl)phenol-derived silanes?

• Methodological Answer : Silica functionalization involves:

Activation : Heat silica at 120°C under vacuum to remove adsorbed water.

Grafting : React with (3-chloropropyl)trimethoxysilane in toluene at reflux.

Characterization : Use BET surface area analysis, FTIR (Si-O-Si peaks at ~1100 cm⁻¹), and TGA to confirm covalent bonding.
Applications include creating ionic liquid-immobilized adsorbents for phenol extraction .

Q. How can researchers resolve contradictions in impurity profiles when 3-(3-Chloropropyl)phenol is used in multi-step syntheses?

• Methodological Answer : Perform reaction trajectory analysis :

• Use LC-MS/MS to identify impurity origins (e.g., residual chloropropylamine in dronedarone synthesis).
• Compare batch data across hydrogenation and sulfonylation steps to pinpoint critical control points.
• Apply QbD (Quality by Design) principles to adjust precursor limits while maintaining cost efficiency .

Q. What computational tools are suitable for predicting the environmental impact of 3-(3-Chloropropyl)phenol derivatives?

• Methodological Answer : Use molecular docking and QSAR models to assess bioaccumulation potential and toxicity. For example:

• EPI Suite : Predict biodegradability (BIOWIN) and bioaccumulation factors (BCF).
• EcoSAR : Estimate acute aquatic toxicity.
  Note: Experimental ecotoxicity data for chloropropyl derivatives remains scarce, necessitating conservative risk assessments .